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Compound of Interest

Compound Name: AT-127

Cat. No.: B11931660

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical substances are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of AT-127, an industrial coating product also identified as INTERLINE 925 WHITE
PART BJ[1]. Adherence to these procedures is critical due to the hazardous nature of this
substance.

Understanding the Hazards of AT-127

AT-127 is classified as a hazardous substance with multiple risk factors. It is crucial to be
aware of these hazards before handling or initiating any disposal procedures. The primary
hazards include:

o Health Hazards: Harmful if swallowed or in contact with skin, causes severe skin burns and
eye damage, and may provoke an allergic skin reaction. Prolonged or repeated exposure
may lead to organ damage[1].

e Environmental Hazards: Harmful to aquatic life with long-lasting effects[1]. Therefore, it must
not be allowed to enter drains or watercourses[2].

e Physical Hazards: AT-127 is a flammable liquid and vapor[3]. Vapors are heavier than air
and can form explosive mixtures[2].

Hazardous Components and Exposure Limits
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The hazardous nature of AT-127 is attributed to its constituent ingredients. The table below
summarizes the primary hazardous components and their classifications as outlined in the
safety data sheet.

Ingredient CAS Number GHS Classification
- Not specified in provided
Silica (quartz) 0014808-60-7
results
Acute Tox. 4 (H312), Acute
o Tox. 4 (H302), Skin Corr. 1B
Isophorone diamine 0002855-13-2

(H314), Skin Sens. 1 (H317),
Aquatic Chronic 3 (H412)

Acute Tox. 3 (H331), Acute
0006864-37-5 Tox. 3 (H311), Acute Tox. 4
(H302), Skin Corr. 1A (H314)

4.4'-Diamino-3,3-

dimethyldicyclohexylmethane

Acute Tox. 4 (H332), Acute

Benzyl alcohol 0000100-51-6
Tox. 4 (H302)

Flam. Lig. 3 (H226), Acute Tox.

Cyclohexanone 0000108-94-1
4 (H332)

Source: Safety Data Sheet[1]

Occupational exposure limits for some components have been established by the ACGIH
(American Conference of Government Industrial Hygenists).

Material Long term (8hr time-weighted average)
Cyclohexanone 100 mg/m3
Silica (quartz) 0.1 mg/m3

Source: Safety Data Sheet[1]

Personal Protective Equipment (PPE)
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Due to the corrosive and hazardous nature of AT-127, appropriate personal protective
equipment must be worn at all times during handling and disposal.

Protection Type Specification Rationale

) Splash-proof goggles, face To prevent severe eye damage
Eye/Face Protection )
shield. from splashes[1][4].

] ) To prevent skin burns and
) Chemically impermeable )
Hand Protection o absorption. Do not use cotton
gloves (e.g., Nitrile or PVC).
or leather gloves[2].

] Overalls covering the body, To prevent skin contact and
Body Protection
arms, and legs. exposure[2].

Must be worn if ventilation is
) ) Appropriate approved inadequate or when
Respiratory Protection ) )
respirator. concentrations exceed

exposure limits[2].

Spill and Leak Management Protocol

In the event of a spill or leak, immediate and appropriate action is necessary to mitigate risks.
The following workflow outlines the procedural steps for managing an accidental release of AT-
127.
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AT-127 Spill Response and Disposal Workflow

Spill or Leak Occurs

Spill Detected

Immediate Actions

Evacuate and Isolate Area
(min. 50 meters)

\

Eliminate All Ignition Sources
(sparks, flames, etc.)

\

Ventilate the Area

Y

Don Appropriate PPE

Containmerjt & Cleanup

Stop Leak if Safe to Do So

Contain Spill with Non-Combustible
Absorbent Material (sand, earth)

Collect Absorbed Material with
Non-Sparking Tools

Place in Labeled, Closed Containers

Contact Environmental Health & Safety (EHS)
for Pickup and Disposal

Dispose in Accordance with

Local/National Regulations

Click to download full resolution via product page

AT-127 Spill Response and Disposal Workflow
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Step-by-Step Disposal Procedure

The disposal of AT-127 waste must be handled as a hazardous material. The following steps
provide a general guideline. However, always consult and adhere to your institution's specific
protocols and local regulations.

o Waste Collection:

o Collect waste AT-127 and any contaminated materials (e.g., absorbent pads, used PPE) in
a designated, compatible, and properly sealed container.

o The container must be clearly labeled as "HAZARDOUS WASTE" and list the chemical
constituents[5].

o Never mix AT-127 waste with other waste streams to avoid potentially dangerous
reactions[5].

o Storage Pending Disposal:

o Store the sealed waste container in a well-ventilated, designated hazardous waste
accumulation area, away from incompatible materials such as oxidizing agents, strong
alkalis, and strong acids[2].

o Ensure the storage area is secure and access is restricted to authorized personnel.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or
equivalent authority to arrange for the pickup and disposal of the hazardous waste.

o Provide them with a complete and accurate description of the waste, including the Safety
Data Sheet (SDS) for AT-127.

e Regulatory Compliance:

o The final disposal method will be determined by local, state, and federal regulations[2].
Common disposal methods for such chemical waste include incineration at an EPA-
permitted facility or fuel blending][6].
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o Under no circumstances should AT-127 be disposed of down the drain or in regular
trash[2].

By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of AT-127, protecting both personnel and the environment. Always prioritize safety and
consult your institution's EHS department for guidance on specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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